Cas no 135-16-0 (Tetrahydrofolic acid)

• Product Name: Tetrahydrofolic acid
• CAS No: 135-16-0
• MF: C₁₉H₂₃N₇O₆
• MW: 445.429223299026
• MDL: MFCD00135583
• CID: 144752
• PubChem ID: 24900106
• Update Time: 2025-04-19

Tetrahydrofolic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-(4-(((2-Amino-4-oxo-3,4,5,6,7,8-hexahydropteridin-6-yl)methyl)amino)benzamido)pentanedioic acid
• TETRAHYDROFOLIC ACID
• L-Glutamic acid,N-[4-[[(2-amino-3,4,5,6,7,8-hexahydro-4-oxo-6-pteridinyl)methyl]amino]benzoyl]-
• L-Tetrahydrofolic Ac
• L-Tetrahydrofolic Acid
• Tetrahydrofolic Acid NEW
• (6R,6S)-tetrahydrofolic acid
• (6RS)-5,6,7,8-Tetrahydro-L-folsaeure
• (6S)-Tetrahydrofolic acid
• (6S)-Thfa
• 5,6,7,8-tetrahydrofolicacid
• L-5,6,7,8-Tetrahydrofolic acid
• Tetrahydrofolic acide
• Tetrahydropteroylglutaamic acid
• tetrahydropteroylglutamicacid
• THF
• THFA
• C00101
• Tetrahydofolic acid
• 5,6,7,8-Tetrahydrofolic acid
• Tetrahydropteroylglutamic acid
• l-amino)benzoyl)
• tetrahydrofolate
• tetrahydropteroylglutamate
• 5,6,7,8-tetrahydrofolate
• (6S)-tetrahydrofolate
• tetrahydrafolate
• tetra-H-folate
• MSTNYGQPCMXVAQ-KIYNQFGBSA-N
• H4PteGlu
• C19H23N7O6
• th-folate
• folate-H4
• N-(4-(((2-Amino-1
• TETRAHYDROFOLICACID
• HY-14520
• CHEMBL91866
• CS-0003422
• 43ZWB253H4
• CHEMBL2021342
• CHEBI:68512
• AKOS022174895
• L-Glutamic acid, N-[4-[[(2-amino-3,4,5,6,7,8-hexahydro-4-oxo-6-pteridinyl)methyl]amino]benzoyl]-
• UNII-43ZWB253H4
• (2S)-2-[(4-{[(2-amino-4-oxo-1,4,5,6,7,8-hexahydropteridin-6-yl)methyl]amino}phenyl)formamido]pentanedioic acid
• tetrahydrofolyl-(L-Glu)n
• A910085
• GTPL4675
• 2-{4-[(2-Amino-4-oxo-1,4,5,6,7,8-hexahydro-pteridin-6-ylmethyl)-amino]-benzoylamino}-pentanedioic acid
• 5,6,7,8-Tetrahydropteroyl-L-glutamic acid
• AKOS040744825
• AC-31120
• Glutamic acid, N-(p-(((2-amino-3,4,5,6,7,8-hexahydro-4-oxo-6-pteridinyl)methyl)amino)benzoyl)-, L-
• L-glutamic acid, N-[4-[[(2-amino-1,4,5,6,7,8-hexahydro-4-oxo-6-pteridinyl)methyl]amino]benzoyl]-
• J-006656
• (2S)-5,6,7,8-tetrahydrofolic acid
• SCHEMBL82453
• N-(4-(((2-Amino-1,4,5,6,7,8-hexahydro-4-oxo-6-pteridinyl)methyl)amino)benzoyl)-L-glutamic acid
• 5,6,7,8-Tetrahydropteroyl-L-glutamic acid, THF
• EINECS 205-181-1
• (2S)-2-(4-((2-amino-4-oxo-1,4,5,6,7,8-hexahydropteridin-6-yl)methylamino)benzamido)pentanedioic acid
• (2S)-2-[[4-[(2-amino-4-oxo-5,6,7,8-tetrahydro-3H-pteridin-6-yl)methylamino]benzoyl]amino]pentanedioic acid
• CHEBI:20506
• MFCD00135583
• DTXSID70897520
• Tetrahydrofolic acid, >=65% (when packaged), powder
• TETRAHYDROFOLIC ACID [DSC]
• DS-7498
• N-[4-{[(2-amino-4-oxo-3,4,5,6,7,8-hexahydropteridin-6-yl)methyl]amino}benzoyl]-L-glutamic acid
• L-Tetrahydrofolic Acid (>70% when packaged)
• BDBM50022833
• 135-16-0
• Q53668656
• L-Glutamic acid, N-(4-(((2-amino-1,4,5,6,7,8-hexahydro-4-oxopteridinyl)methyl)amino)benzoyl)-
• L-GLUTAMIC ACID, N-(4-(((2-AMINO-1,4,5,6,7,8-HEXAHYDRO-4-OXO-6-PTERIDINYL)METHYL)AMINO)BENZOYL)-
• (-)-L-5,6,7,8-TETRAHYDROFOLIC ACID
• (S)-2-{4-[(2-Amino-4-oxo-1,4,5,6,7,8-hexahydro-pteridin-6-ylmethyl)-amino]-benzoylamino}-pentanedioic acid
• DB00116
• CHEBI:15635
• N-[4-({[(6S)-2-amino-4-oxo-3,4,5,6,7,8-hexahydropteridin-6-yl]methyl}amino)benzoyl]-L-glutamic acid
• 6S-tetrahydrofolic acid
• (6S)-H4folate
• (6S)-5,6,7,8-tetrahydrofolic acid
• tetrahydrofolic-acid
• N-(5,6,7,8-tetrahydropteroyl)-L-glutamic acid
• (2S,6S)-5,6,7,8-tetrahydrofolic acid
• SCHEMBL6880950
• (6S)-5,6,7,8-tetrahydropteroylglutamate
• SCHEMBL9879710
• MSTNYGQPCMXVAQ-RYUDHWBXSA-N
• (S)-2-(4-((((S)-2-Amino-4-oxo-1,4,5,6,7,8-hexahydropteridin-6-yl)methyl)amino)benzamido)pentanedioic acid
• N-{[4-({[(6S)-2-amino-4-oxo-3,4,5,6,7,8-hexahydropteridin-6-yl]methyl}amino)phenyl]carbonyl}-L-glutamic acid
• (6S)-5,6,7,8-TETRAHYDROFOLATE
• DB02031
• Q27098158
• (6S)-5,6,7,8-tetrahydrofolate dianion
• BRD-A36978621-001-01-9
• Tetrahydrofolic acid

• MDL： MFCD00135583
• Inchi： 1S/C19H23N7O6/c20-19-25-15-14(17(30)26-19)23-11(8-22-15)7-21-10-3-1-9(2-4-10)16(29)24-12(18(31)32)5-6-13(27)28/h1-4,11-12,21,23H,5-8H2,(H,24,29)(H,27,28)(H,31,32)(H4,20,22,25,26,30)/t11?,12-/m0/s1
• InChI Key： MSTNYGQPCMXVAQ-KIYNQFGBSA-N
• SMILES： O=C1C2=C(N=C(N)N1)NCC(CNC1C=CC(C(N[C@H](C(=O)O)CCC(=O)O)=O)=CC=1)N2

Computed Properties

• Exact Mass: 445.17100
• Monoisotopic Mass: 445.17098148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 834
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 27
• XLogP3: -0.6
• Topological Polar Surface Area: 207

Experimental Properties

• Density: 1.70±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 555.12°C (rough estimate)
• Refractive Index: 1.6800 (estimate)
• Solubility: Very slightly soluble (0.31 g/l) (25 º C),
• Stability/Shelf Life: We have observed that this material decomposes steadily over time. Use immediately upon receipt.
• PSA: 211.56000
• LogP: 1.03910

Tetrahydrofolic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• FLUKA BRAND F CODES：3-8-10
• RTECS：MA0600800
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives